Cas no 1092250-54-8 (2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid)

• Product Name: 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid
• CAS No: 1092250-54-8
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD13248752
• CID: 1071094
• Update Time: 2025-11-02

2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

• [2-(4H-1,2,4-Triazol-4-yl)phenoxy]acetic acid
• 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid

• MDL： MFCD13248752
• Inchi： 1S/C10H9N3O3/c14-10(15)5-16-9-4-2-1-3-8(9)13-6-11-12-7-13/h1-4,6-7H,5H2,(H,14,15)
• InChI Key： DOHHSZNQWNXEAM-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC=CC=1N1C=NN=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid

Comprehensive Guide to 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid (CAS No. 1092250-54-8): Properties, Applications, and Market Insights

2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid (CAS No. 1092250-54-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the triazole derivatives family, which are known for their broad-spectrum biological activities. The presence of both the phenoxyacetic acid moiety and the 1,2,4-triazole ring in its structure makes it a versatile intermediate for synthesizing more complex molecules.

One of the most searched questions about 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid is its synthetic applications. Researchers often inquire about its role in designing antifungal agents and plant growth regulators, as triazole derivatives are widely used in these fields. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) has also been explored, aligning with the growing interest in sustainable materials and green chemistry.

From a physicochemical perspective, 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in laboratory settings. Its molecular weight (247.23 g/mol) and melting point (reported between 180-185°C) make it suitable for high-temperature reactions, a feature frequently highlighted in process chemistry discussions.

The pharmaceutical potential of this compound is another hot topic. Recent studies suggest that derivatives of 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid may exhibit anti-inflammatory and antioxidant properties, making them candidates for drug development. This aligns with the increasing demand for novel therapeutic agents in treating chronic diseases, a trend reflected in many biomedical research queries.

In the agrochemical sector, this compound's structural analogs have shown promise as herbicides and fungicides. With the global push toward sustainable agriculture, researchers are actively investigating how 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid derivatives can contribute to crop protection while minimizing environmental impact. This application area frequently appears in patent literature and industry reports.

From a market dynamics perspective, the demand for 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid has seen steady growth, particularly from contract research organizations (CROs) and specialty chemical manufacturers. The compound's supply chain is well-established in regions with strong fine chemical production capabilities, including North America, Europe, and parts of Asia. Price trends for this research chemical often correlate with developments in personalized medicine and precision agriculture.

Quality control is another critical aspect for users of 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid. Standard analytical techniques like HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity, which is crucial for reproducible research outcomes. These analytical methods are frequently discussed in scientific forums and technical documentation.

Looking ahead, the future of 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid appears promising, with potential expansions into material science applications. Its role in developing functional polymers and advanced coatings is currently under investigation, tapping into the booming markets for smart materials and nanotechnology. These emerging applications are likely to drive further interest in this versatile compound.

For researchers working with 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid, proper storage conditions (typically room temperature in a dry environment) and handling protocols are essential considerations. Safety data sheets emphasize standard laboratory precautions, reflecting the compound's classification as a research-grade material rather than an industrial-scale chemical.

In conclusion, 2-(4H-1,2,4-Triazol-4-yl)phenoxyacetic Acid (CAS No. 1092250-54-8) represents an important building block in modern chemical research. Its diverse applications across pharmaceuticals, agrochemicals, and emerging material science fields make it a compound worth watching. As research continues to uncover new properties and applications, this triazole derivative is poised to remain relevant in addressing some of today's most pressing scientific challenges.